N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide

• CAS RN: 115241-16-2
• Molecular Formula: C7H13NO6
• Molecular Weight: 207.18 g/mol
• IUPAC Name: N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide
• InChI: InChI=1S/C7H13NO6/c9-2-5(12)7(14)6(13)4(11)1-8-3-10/h3-4,6-7,9,11,13-14H,1-2H2,(H,8,10)
• InChI Key: REYQKLHOAVJGBY-UHFFFAOYSA-N
• Isomeric SMILES: C([C@@H]([C@H]([C@@H](C(=O)CO)O)O)O)NC=O
• SMILES: C(C(C(C(C(=O)CO)O)O)O)NC=O
• synonyms: L-Sorbose, 6-deoxy-6-(formylamino)-

Description

N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide, also known as THFA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. THFA is a formamide derivative of ascorbic acid, which is a well-known antioxidant. THFA is a white crystalline powder that is soluble in water and has a molecular weight of 229.2 g/mol.

Mechanism of Action

N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide exerts its antioxidant activity by scavenging free radicals and reactive oxygen species (ROS) that are generated during oxidative stress. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide also enhances the activity of other antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which further enhances its antioxidant activity.
Biochemical and Physiological Effects
N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has been shown to have various biochemical and physiological effects. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has been shown to reduce the levels of lipid peroxidation and oxidative stress markers in different tissues. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has also been shown to enhance the activity of antioxidant enzymes such as SOD and catalase. Additionally, N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has been shown to improve the immune response and reduce inflammation.

Advantages and Limitations for Lab Experiments

N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has several advantages and limitations for lab experiments. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide is relatively easy to synthesize and purify, which makes it a cost-effective compound for research purposes. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide is also stable under different conditions, which makes it suitable for various experimental protocols. However, N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has limited solubility in organic solvents, which can limit its application in some experimental procedures.

Future Directions

There are several future directions for the research on N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide. One potential direction is to investigate the potential of N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide as a therapeutic agent for oxidative stress-related diseases. Another direction is to investigate the mechanism of action of N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide in different cellular and animal models. Additionally, the development of new synthesis methods and purification techniques for N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide can further enhance its potential applications in scientific research.
In conclusion, N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide is a promising compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide exhibits antioxidant properties and has several biochemical and physiological effects. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has several advantages and limitations for lab experiments, and there are several future directions for the research on N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide.

Synthesis Methods

N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide can be synthesized using a simple and efficient method. The synthesis involves the reaction of ascorbic acid with glyoxylic acid in the presence of a catalyst. The reaction proceeds through a condensation reaction, which results in the formation of N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide. The purity of N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide can be improved by recrystallization and purification techniques.

Scientific Research Applications

N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has been widely studied for its potential applications in various fields of scientific research. N-(2,3,4,6-tetrahydroxy-5-oxohexyl)formamide has been shown to exhibit antioxidant properties, which makes it a potential candidate for the prevention and treatment of oxidative stress-related diseases such as cancer, cardiovascular diseases, and neurodegenerative diseases.